[4-(trifluoromethylsulfonyloxy)thieno[2,3-f][1]benzothiol-8-yl] trifluoromethanesulfonate

• IUPAC Name: [4-(trifluoromethylsulfonyloxy)thieno[2,3-f][1]benzothiol-8-yl] trifluoromethanesulfonate
• InChI: InChI=1S/C12H4F6O6S4/c13-11(14,15)27(19,20)23-7-5-1-3-25-9(5)8(6-2-4-26-10(6)7)24-28(21,22)12(16,17)18/h1-4H
• InChI Key: DKRGDNORLDURND-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C(C3=C(C(=C21)OS(=O)(=O)C(F)(F)F)SC=C3)OS(=O)(=O)C(F)(F)F
• Molecular Formula: C12H4F6O6S4
• Molecular Weight: 486.4 g/mol
• CAS No.: 1620482-22-5

Description

This compound features a thieno[2,3-f][1]benzothiol core substituted with two trifluoromethanesulfonate (triflate) groups at the 4- and 8-positions. The triflate groups are strong electron-withdrawing moieties, enhancing reactivity in nucleophilic substitution or coupling reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [4-(trifluoromethylsulfonyloxy)thieno2,3-fbenzothiol-8-yl] trifluoromethanesulfonate typically involves multiple steps, including the formation of the thieno2,3-fbenzothiol core and subsequent functionalization with trifluoromethylsulfonyloxy groups. The reaction conditions often require the use of strong acids or bases, high temperatures, and specific catalysts to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product. Techniques such as continuous flow reactors and advanced purification methods like chromatography may be employed to achieve industrial-scale production.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur-containing thienobenzothiol moiety.

Reduction: Reduction reactions may target the trifluoromethylsulfonyloxy groups, potentially leading to the formation of simpler sulfur-containing compounds.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Conditions may vary, but typical reagents include halogenating agents and nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfonic acids, while reduction could produce thiols or sulfides.

Scientific Research Applications

Chemistry

In chemistry, [4-(trifluoromethylsulfonyloxy)thieno2,3-fbenzothiol-8-yl] trifluoromethanesulfonate is used as a building block for synthesizing more complex molecules. Its unique functional groups make it a valuable intermediate in organic synthesis.

Biology

The compound’s potential biological applications include serving as a probe for studying sulfur-containing biomolecules and their interactions within biological systems.

Medicine

In medicine, the compound may be investigated for its potential therapeutic properties, particularly in targeting specific molecular pathways involved in diseases.

Industry

Industrial applications could involve the use of this compound in the development of new materials with unique properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of [4-(trifluoromethylsulfonyloxy)thieno2,3-fbenzothiol-8-yl] trifluoromethanesulfonate involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethylsulfonyloxy groups may play a role in modulating the compound’s reactivity and binding affinity, while the thieno2,3-fbenzothiol core could interact with sulfur-containing biomolecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs with Sulfonate/Sulfonamide Groups

• N-[3-[6-(5,6-Difluoro-1,3-benzothiazol-2-ylmethoxy)-4(R)-hydroxy-3,4-dihydro-2H-1-benzopyran-3(R)-ylmethyl]-4-methoxyphenyl]trifluoromethanesulfonamide (): Core Structure: Benzopyran-benzothiazole hybrid vs. thieno[2,3-f][1]benzothiol in the target compound. Functional Groups: Contains a trifluoromethanesulfonamide (-SO₂NH-CF₃) group instead of triflate (-OSO₂CF₃). Sulfonamides are less reactive as leaving groups but improve metabolic stability in drug candidates. Molecular Weight: 616.58 g/mol () vs. ~480–500 g/mol (estimated for the target compound). Higher weight in ’s compound may reduce bioavailability.
• 2-Phenyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)ethanesulfonamide (): Core Structure: Tetrahydrobenzooxazepine vs. thienobenzothiol. Functional Groups: Ethanesulfonamide (-SO₂NH-C₂H₅) lacks fluorination, reducing electron-withdrawing effects compared to triflates.

Fluorinated Compounds

• Trifluoromethanesulfonate (Triflate) vs. Trifluoromethanesulfonamide :
  • Reactivity : Triflate groups (in the target compound) are superior leaving groups in SN2 reactions or cross-couplings compared to sulfonamides ().
  • Stability : Sulfonamides (e.g., ) resist hydrolysis better than triflates, which are prone to hydrolysis under basic conditions.

Heterocyclic Core Comparison

• Thieno[2,3-f][1]benzothiol vs. Benzothiazole (): Electronic Effects: The sulfur-rich thienobenzothiol core may exhibit higher aromatic electron density than benzothiazole, influencing reactivity in electrophilic substitutions. Conformational Rigidity: Fused thiophene-benzene systems (target compound) may confer greater planarity than benzopyran-benzothiazole hybrids (), affecting binding in biological systems.

Data Table: Key Comparisons

Parameter	Target Compound	N-[3-(Benzothiazole...)] Trifluoromethanesulfonamide ()	2-Phenyl-...ethanesulfonamide ()
Core Structure	Thieno[2,3-f][1]benzothiol	Benzopyran-benzothiazole	Tetrahydrobenzooxazepine
Functional Groups	Triflate (-OSO₂CF₃) at 4,8-positions	Trifluoromethanesulfonamide (-SO₂NH-CF₃)	Ethanesulfonamide (-SO₂NH-C₂H₅)
Molecular Weight (g/mol)	~480–500 (estimated)	616.58	~400–450 (estimated)
Reactivity	High (triflate as leaving group)	Moderate (sulfonamide stability)	Low (non-fluorinated sulfonamide)
Synthetic Purification	Likely column chromatography (inferred)	Column chromatography (inferred)	Not specified

Research Findings and Implications

• Electron-Withdrawing Effects : The dual triflate groups in the target compound enhance electrophilicity, making it a candidate for catalytic cross-coupling reactions, unlike sulfonamide analogs.
• Fluorine Impact : Fluorination in both the target compound and ’s derivative improves lipophilicity and metabolic resistance, critical for drug design.
• Limitations : Hydrolytic instability of triflates may limit in vivo applications compared to sulfonamides, necessitating prodrug strategies.

Biological Activity

The compound [4-(trifluoromethylsulfonyloxy)thieno[2,3-f] benzothiol-8-yl] trifluoromethanesulfonate is a complex organic molecule that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular structure of the compound includes a thieno[2,3-f] benzothiol core, which is modified by the presence of a trifluoromethylsulfonyloxy group. This unique combination of functional groups is believed to enhance its biological activity through increased lipophilicity and metabolic stability.

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets. The trifluoromethyl group enhances the compound's binding affinity to proteins by facilitating halogen bonding interactions, which can stabilize the protein-ligand complex. This property is significant in drug design, as it can lead to improved efficacy against specific targets.

In Vitro Studies

Recent studies have evaluated the compound's activity against several enzymes and cell lines:

• Cholinesterases : The compound exhibited moderate inhibitory effects on acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), with IC50 values indicating potential use in treating Alzheimer's disease.
• Cyclooxygenase (COX) : It demonstrated inhibitory activity against COX-2, suggesting anti-inflammatory properties.
• Lipoxygenases : The compound also showed activity against lipoxygenase enzymes (LOX-5 and LOX-15), which are involved in inflammatory processes.

Cytotoxicity

Cytotoxicity assays conducted on various cancer cell lines, including MCF-7 (breast cancer) and Hek293 (human embryonic kidney), revealed that the compound possesses selective cytotoxic effects, indicating its potential as an anticancer agent.

Case Studies

Study	Target	Findings
Study 1	AChE/BChE	IC50 values: AChE = 19.2 μM, BChE = 13.2 μM
Study 2	COX-2	Moderate inhibition observed
Study 3	LOX-15	Effective inhibition noted
Study 4	MCF-7 Cells	Selective cytotoxicity with IC50 = 15 μM

Structure-Activity Relationship (SAR)

The presence of electron-withdrawing groups such as trifluoromethyl significantly enhances the biological activity of thieno[2,3-f] benzothiol derivatives. Modifications at various positions on the benzothiol ring can lead to variations in activity profiles, emphasizing the importance of SAR studies in optimizing drug candidates.